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Compound of Interest

Compound Name: Tricadmium

Cat. No.: B15196845

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the natural isotopes of
cadmium and their radioactive decay properties. The information is intended to serve as a core
resource for researchers, scientists, and professionals in drug development who require
detailed data on this element.

Natural Isotopes of Cadmium

Cadmium (Cd), with the atomic number 48, is composed of eight naturally occurring isotopes.
Among these, three are considered stable, while two are radioactive, and three others are
theoretically capable of decay, though this has not been observed under laboratory conditions.
[1][2][3] The stable isotopes are 11°Cd, 111Cd, and 112Cd.[1][2]

The two naturally occurring radioactive isotopes are 113Cd and 11°Cd.[1][2][3] *13Cd undergoes
beta decay, while 12°Cd undergoes double beta decay.[1][2][3] The isotopes 1°¢Cd, 1°8Cd, and
14Cd are also found in nature and are predicted to be radioactive, but their decay has not yet
been experimentally confirmed; only lower limits for their half-lives have been established.[1][2]
[3] For isotopes lighter than the most abundant stable isotope, 12Cd, the primary mode of
decay is electron capture, resulting in isotopes of silver (Ag).[3][4] For isotopes heavier than
112Cd, the predominant decay mode is beta emission, leading to the formation of indium (In)
isotopes.[3][4]
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The known isotopes of cadmium span a range of mass numbers from 95 to 132.[3] Beyond the
naturally occurring isotopes, a number of artificial radioactive isotopes of cadmium have been
synthesized. The most long-lived of these are 1°°Cd, with a half-life of 461.3 days, and 1*°Cd,
with a half-life of 53.46 hours.[3] Cadmium also possesses several known metastable states,
with 113mCd (half-life of 13.9 years) and 1*>™Cd (half-life of 44.6 days) being the most stable.[3]

Quantitative Data of Cadmium Isotopes

The following table summarizes the key properties of the known natural and major radioactive
isotopes of cadmium.
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Radioactive Decay of Cadmium Isotopes

The radioactive decay of cadmium isotopes is a key area of study in nuclear physics and has
applications in various scientific fields. The decay modes and half-lives of these isotopes
provide valuable information about nuclear structure and stability.

Decay Pathway of Cadmium-109

Cadmium-109 is a synthetic radioisotope that decays exclusively by electron capture to an
isomeric state of silver-109 (1°°™Ag).[2] This process involves the capture of an inner orbital
electron by the nucleus, which transforms a proton into a neutron.[2] The resulting 1°°™Ag
nucleus then transitions to its ground state through the emission of an 88 keV gamma ray.[2]

Cadmium-109 Electron Capture (g) Silver-109m Isomeric Transition (y) Silver-109

0,
(2=48, N=61) 100% (Z=47, N=62) 88 keV g (Z=47, N=62)
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Decay scheme of Cadmium-109.
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Decay Pathway of Cadmium-113

The naturally occurring radioactive isotope Cadmium-113 undergoes beta decay to Indium-
113. This is a fourth-forbidden non-unique beta decay, which is reflected in its extremely long

half-life.[5]
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Decay scheme of Cadmium-113.

Decay Pathway of Cadmium-116

Cadmium-116 is another naturally occurring radioactive isotope that decays via two-neutrino
double beta decay to Tin-116 (16Sn).[4] This is a rare nuclear decay process where two
neutrons are simultaneously converted into two protons, with the emission of two electrons and

two antineutrinos.
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Decay scheme of Cadmium-116.

Experimental Protocols for Cadmium Isotope
Analysis

The precise measurement of cadmium isotope ratios is crucial for various applications,
including environmental monitoring, geological dating, and biomedical research. The primary
technique for high-precision isotope analysis is Multi-Collector Inductively Coupled Plasma
Mass Spectrometry (MC-ICP-MS).

General Experimental Workflow for MC-ICP-MS Analysis

The following provides a generalized workflow for the analysis of cadmium isotopes using MC-
ICP-MS. Specific parameters may vary depending on the sample matrix and instrumentation.
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Generalized workflow for cadmium isotope analysis.

Detailed Methodologies

Sample Preparation:

o Sample Digestion: Solid samples are typically digested using a mixture of high-purity nitric
acid (HNOs) and hydrochloric acid (HCI) to bring the cadmium into an aqueous solution.

e Double Spike Addition: A "double spike," a solution containing two enriched isotopes of
cadmium (e.g., *1Cd and 13Cd) in a known ratio, is added to the sample.[6] This allows for
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the correction of instrumental mass fractionation, which is a critical step for achieving high-
precision measurements.

e Cadmium Purification: The cadmium is then separated from the sample matrix using anion
exchange chromatography.[6][7] This is essential to remove other elements that could cause
isobaric interferences (i.e., isotopes of other elements with the same mass as a cadmium
isotope).

MC-ICP-MS Analysis:

e Sample Introduction: The purified sample solution is introduced into the ICP-MS instrument,
typically using a desolvating nebulizer system, which helps to reduce solvent-related
interferences and enhance sensitivity.[6]

« lonization: The sample is passed through a high-temperature argon plasma, which ionizes
the cadmium atoms.

e Mass Separation: The ions are then accelerated and passed through a magnetic field, which
separates them based on their mass-to-charge ratio.

o Detection: The separated ion beams are simultaneously measured by a series of detectors
(Faraday cups), allowing for the precise determination of the isotope ratios.

Data Processing:

e Mass Bias Correction: The measured isotope ratios are corrected for instrumental mass bias
using the known ratio of the double spike isotopes.

 |sotope Ratio Calculation: The corrected isotope ratios are then calculated and are often
expressed in delta () notation relative to a standard reference material.

This technical guide provides a foundational understanding of the natural isotopes and
radioactive decay of cadmium. For more specific experimental details and applications,
researchers are encouraged to consult the cited literature and instrument-specific manuals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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